Cas no 1872385-35-7 ((S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone)

• Product Name: (S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone
• CAS No: 1872385-35-7
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5824906
• PubChem ID: 124397958
• Update Time: 2025-07-23

(S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-6739317
• 1872385-35-7
• (S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C7H8BrNOS/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5,9H,1H3/t11-/m0/s1
• InChI Key： AQOLYXWOVMNOER-NSHDSACASA-N
• SMILES： BrC1C=CC=CC=1[S@@](C)(=N)=O

Computed Properties

• Exact Mass: 232.95100g/mol
• Monoisotopic Mass: 232.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Additional information on (S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone

(S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone: A Comprehensive Overview

The compound (S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone, with the CAS Registry Number 1872385-35-7, is a highly specialized organic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of sulfonamides, which are known for their diverse applications in pharmaceuticals and chemical synthesis. Its structure features a unique combination of functional groups, including a bromo-substituted aromatic ring, an imino group, and a sulfanone moiety, making it a versatile building block for various chemical reactions and biological assays.

In recent years, there has been a growing interest in sulfonamides due to their potential as enzymatic inhibitors and bioisosteric replacements. The presence of the bromine atom on the phenyl ring introduces additional electronic effects and steric hindrance, which can be exploited in drug design to enhance selectivity and potency. The imino group, being a key functional component, plays a critical role in mediating hydrogen bonding interactions, which are often crucial for protein-ligand binding.

The sulfanone moiety is particularly noteworthy, as it combines the reactivity of a sulfonyl group with the electron-withdrawing nature of a carbonyl. This makes the compound suitable for various chemical transformations, including nucleophilic substitutions and condensations. The overall structure of (S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone renders it highly amenable to asymmetric synthesis, a field that has seen remarkable progress in recent decades.

Recent studies have highlighted the potential of this compound as a precursor for the development of novel antifungal agents. Its structural features, particularly the sulfanone group, have been shown to exhibit significant activity against pathogenic fungi, making it a promising candidate for further exploration in microbial genetics and disease mechanism studies.

Moreover, the compound's ability to participate in post-translational modifications has been investigated. These studies have demonstrated its utility as a tool for probing enzyme function and developing inhibitors for enzymes involved in critical biological pathways. Such applications underscore the importance of understanding the intricate interplay between the molecule's structure and its biological activity.

In summary, (S)-(2-bromophenyl)(imino)methyl-lambda6-sulfanone stands out as a multifaceted compound with significant potential in biomedical research. Its unique combination of functional groups positions it at the forefront of drug discovery and chemical synthesis. As our understanding of its properties continues to evolve, so too will its applications in addressing pressing challenges in human health.